Cas no 1261835-80-6 (Ethyl 3-(2'-(difluoromethoxy)-6'-(trifluoromethoxy)phenyl)propionate)

• Product Name: Ethyl 3-(2'-(difluoromethoxy)-6'-(trifluoromethoxy)phenyl)propionate
• CAS No: 1261835-80-6
• MF: C₁₃H₁₃F₅O₄
• MW: 328.2319419384
• CID: 4989607
• Update Time: 2025-06-11

Ethyl 3-(2'-(difluoromethoxy)-6'-(trifluoromethoxy)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-(difluoromethoxy)-6'-(trifluoromethoxy)phenyl)propionate

• Inchi： 1S/C13H13F5O4/c1-2-20-11(19)7-6-8-9(21-12(14)15)4-3-5-10(8)22-13(16,17)18/h3-5,12H,2,6-7H2,1H3
• InChI Key： YNAWQAPMNVRSOT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=1CCC(=O)OCC)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 348
• XLogP3: 4.5
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 3-(2'-(difluoromethoxy)-6'-(trifluoromethoxy)phenyl)propionate

Comprehensive Analysis of Ethyl 3-(2'-(difluoromethoxy)-6'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261835-80-6)

The compound Ethyl 3-(2'-(difluoromethoxy)-6'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261835-80-6) is a fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring both difluoromethoxy and trifluoromethoxy substituents, contributes to its enhanced metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their ability to improve drug efficacy and reduce side effects, aligning with the growing demand for precision medicine.

In recent years, the search for fluorinated building blocks has surged, driven by their role in developing next-generation therapeutics. CAS No. 1261835-80-6 is particularly noteworthy for its potential in modulating biological targets, such as enzymes and receptors, due to its electron-withdrawing properties. This aligns with trending topics like AI-driven drug design and green chemistry, where computational tools optimize molecular structures for sustainability. The compound's phenylpropionate backbone also makes it a candidate for studying anti-inflammatory and antimicrobial agents, addressing global health challenges.

The synthesis of Ethyl 3-(2'-(difluoromethoxy)-6'-(trifluoromethoxy)phenyl)propionate involves multi-step organic reactions, including esterification and fluorination. Its CAS registry number (1261835-80-6) ensures traceability in regulatory and safety databases, a critical factor for industries complying with REACH and FDA guidelines. As sustainability gains traction, researchers are exploring eco-friendly catalysts for its production, reflecting the shift toward green synthesis methods. This compound's stability under physiological conditions further enhances its appeal for prodrug development.

From an industrial perspective, CAS No. 1261835-80-6 is part of a broader trend toward high-value fine chemicals. Its applications extend to material science, where fluorinated aromatics improve polymer performance. The compound's lipophilicity and bioavailability are frequently cited in patent literature, underscoring its commercial potential. With the rise of personalized medicine, demand for tailored fluorinated intermediates like this is expected to grow, supported by advancements in high-throughput screening and combinatorial chemistry.

In conclusion, Ethyl 3-(2'-(difluoromethoxy)-6'-(trifluoromethoxy)phenyl)propionate represents a versatile tool in modern chemistry. Its combination of fluorine substituents and ester functionality offers broad utility, from drug discovery to advanced materials. As research continues to explore its mechanistic pathways, this compound will likely remain a focal point in innovation-driven sectors, answering pressing questions about molecular optimization and sustainable production.